Cas no 57355-72-3 (4-Octyn-2-ol)

• Product Name: 4-Octyn-2-ol
• CAS No: 57355-72-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 378814
• PubChem ID: 143461
• Update Time: 2025-04-19

4-Octyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Octyn-2-ol
• oct-4-yn-2-ol
• 4-Octin-2-ol
• Oct-4-in-2-ol
• SCHEMBL4537639
• AKOS006273510
• BKGZMBTUPJVTIZ-UHFFFAOYSA-N
• FT-0640451
• DTXSID30972862
• 57355-72-3

• Inchi： 1S/C8H14O/c1-3-4-5-6-7-8(2)9/h8-9H,3-4,7H2,1-2H3
• InChI Key： BKGZMBTUPJVTIZ-UHFFFAOYSA-N
• SMILES： OC(C)CC#CCCC

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8537 (estimate)
• Melting Point: -39°C (estimate)
• Boiling Point: 204.35°C (rough estimate)
• Flash Point: 88.2°C
• Refractive Index: 1.4375 (estimate)
• PSA: 20.23000
• LogP: 1.56080